![molecular formula C10H5Cl2FN2OS B5627392 4,5-dichloro-N-(4-fluorophenyl)-3-isothiazolecarboxamide](/img/structure/B5627392.png)
4,5-dichloro-N-(4-fluorophenyl)-3-isothiazolecarboxamide
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Overview
Description
Synthesis Analysis
The synthesis of compounds related to "4,5-dichloro-N-(4-fluorophenyl)-3-isothiazolecarboxamide" involves complex chemical reactions. For instance, Hao et al. (2017) detailed the synthesis of a compound by condensation, demonstrating the intricate process involved in creating such chemicals. Similar methodologies are employed in the synthesis of various isothiazole derivatives, showcasing the diverse synthetic routes utilized in producing compounds with specific functional groups (Hao et al., 2017).
Molecular Structure Analysis
The molecular structure of related compounds reveals the spatial arrangement of atoms and the molecular geometry, which are crucial for understanding the compound's reactivity and interaction with biological targets. The crystal structure determination provides insight into the molecular conformation, aiding in the elucidation of the compound's pharmacological potential (Hao et al., 2017).
properties
IUPAC Name |
4,5-dichloro-N-(4-fluorophenyl)-1,2-thiazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H5Cl2FN2OS/c11-7-8(15-17-9(7)12)10(16)14-6-3-1-5(13)2-4-6/h1-4H,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNZYHWLPACASRA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC(=O)C2=NSC(=C2Cl)Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H5Cl2FN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4,5-Dichloro-isothiazole-3-carboxylic acid (4-fluoro-phenyl)-amide |
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